2-fluoro-3-(trifluoromethoxy)pyridine
Overview
Description
2-fluoro-3-(trifluoromethoxy)pyridine, or 2F3TP, is a heterocyclic compound that has been used in a variety of scientific research applications. 2F3TP is a versatile compound that can be used as a building block for the synthesis of other compounds, or as a reagent in a variety of reactions. This compound has been studied in detail to understand its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Scientific Research Applications
2F3TP has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and medicinal chemistry. The compound has been used as a building block for the synthesis of other compounds, as a reagent in a variety of reactions, and as a starting material for the synthesis of other compounds. 2F3TP has also been used in the synthesis of a variety of drugs, such as antibiotics, antifungals, and antivirals.
Mechanism of Action
2F3TP has been studied in detail to understand its mechanism of action. The mechanism of action of 2F3TP involves the formation of a covalent bond between the trifluoromethoxy group and the nitrogen atom in the pyridine ring. This covalent bond is the key to the compound’s reactivity and its ability to act as a catalyst in a variety of reactions.
Biochemical and Physiological Effects
2F3TP has been studied in detail to understand its biochemical and physiological effects. The compound has been found to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-bacterial, and anti-viral activity. In addition, 2F3TP has been found to have anti-cancer and anti-fungal activity.
Advantages and Limitations for Lab Experiments
2F3TP has been studied in detail to understand its advantages and limitations for laboratory experiments. The compound has been found to be highly reactive and versatile, making it an ideal choice for a variety of laboratory experiments. However, the compound is also relatively expensive and can be difficult to obtain in large quantities.
Future Directions
The future of 2F3TP research is promising, as the compound has been found to have a variety of potential applications in the fields of organic synthesis, drug discovery, and medicinal chemistry. In addition, the compound could be used as a building block for the synthesis of other compounds, as a reagent in a variety of reactions, or as a starting material for the synthesis of other compounds. Further research could also be conducted to explore the compound’s potential therapeutic applications, such as its anti-inflammatory, anti-bacterial, and anti-viral activity. Finally, further research could be conducted to explore the compound’s potential for use in the synthesis of a variety of drugs, such as antibiotics, antifungals, and antivirals.
Synthesis Methods
2F3TP can be synthesized through a variety of methods, including direct fluorination, condensation of trifluoromethylketene with pyridine, and the condensation of trifluoromethylketene with 2-chloropyridine. The direct fluorination method is the most commonly used, as it is the most efficient and cost-effective method. In this method, 2F3TP is synthesized by the reaction of trifluoromethylketene with pyridine in the presence of a catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-3-(trifluoromethoxy)pyridine involves the introduction of a fluoro group and a trifluoromethoxy group onto a pyridine ring.", "Starting Materials": [ "2-bromo-3-(trifluoromethoxy)pyridine", "Potassium fluoride", "Copper(I) fluoride", "Diethyl ether", "Trifluoromethanol" ], "Reaction": [ "Step 1: 2-bromo-3-(trifluoromethoxy)pyridine is reacted with potassium fluoride and copper(I) fluoride in diethyl ether to form 2-fluoro-3-(trifluoromethoxy)pyridine.", "Step 2: Trifluoromethanol is added to the reaction mixture to introduce the trifluoromethoxy group onto the pyridine ring.", "Step 3: The reaction mixture is heated and stirred to promote the reaction and ensure complete conversion of the starting materials.", "Step 4: The product is isolated and purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1361766-87-1 |
Molecular Formula |
C6H3F4NO |
Molecular Weight |
181.1 |
Purity |
95 |
Origin of Product |
United States |
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